5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide

• IUPAC Name: 5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO3/c1-2-20-14-8-7-10(16)9-11(14)15(19)17-12-5-3-4-6-13(12)18/h3-9,18H,2H2,1H3,(H,17,19)
• InChI Key: UITYXKBLSSNKCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC=C2O
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom at the 5th position, an ethoxy group at the 2nd position, and a hydroxyphenyl group attached to the nitrogen atom of the benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide typically involves the following steps:

Bromination: The starting material, 2-ethoxybenzoic acid, undergoes bromination to introduce a bromine atom at the 5th position.

Amidation: The brominated product is then reacted with 2-aminophenol under appropriate conditions to form the desired benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of efficient catalysts, optimized reaction conditions, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The hydroxyphenyl group can undergo oxidation to form quinones or reduction to form corresponding alcohols.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Oxidation Products: Quinones or other oxidized derivatives.

Reduction Products: Alcohols or other reduced derivatives.

Scientific Research Applications

5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide involves its interaction with specific molecular targets and pathways. The hydroxyphenyl group can form hydrogen bonds with biological molecules, while the bromine atom and ethoxy group can influence the compound’s reactivity and binding affinity. These interactions can modulate various biological processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzenesulfonamide
• 5-bromo-2-ethoxypyridine-3-boronic acid

Uniqueness

5-bromo-2-ethoxy-N-(2-hydroxyphenyl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the bromine atom and the hydroxyphenyl group allows for unique interactions and reactivity compared to other similar compounds.